Cas no 2229158-96-5 (2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine
• CAS No: 2229158-96-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5604108
• PubChem ID: 165850345
• Update Time: 2025-10-22

2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229158-96-5
• 2-(3,5-dimethoxypyridin-4-yl)-2-methylpropan-1-amine
• EN300-1824856
• 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine

• Inchi： 1S/C11H18N2O2/c1-11(2,7-12)10-8(14-3)5-13-6-9(10)15-4/h5-6H,7,12H2,1-4H3
• InChI Key： DXVLILCFYBIANW-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C(C)(C)CN)OC

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine

Introduction to 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine (CAS No. 2229158-96-5)

The compound 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine, identified by the CAS registry number 2229158-96-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a pyridine ring substituted with methoxy groups at positions 3 and 5, a methyl group attached to the amino group, and an amine functional group. The molecule's structure allows for diverse reactivity and selectivity in chemical reactions, making it a valuable substrate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of heterocyclic compounds like pyridines in drug discovery and material science. The presence of electron-donating methoxy groups on the pyridine ring enhances the molecule's electronic properties, facilitating interactions with biological targets or other chemical entities. This makes 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine a promising candidate for applications in medicinal chemistry, particularly in the development of bioactive compounds with specific pharmacological profiles.

One of the most notable aspects of this compound is its versatility in synthetic transformations. Researchers have demonstrated its utility as an intermediate in the construction of more complex molecules, such as those with multiple stereocenters or intricate ring systems. For instance, studies have shown that the amine group can serve as a nucleophilic site for alkylation or acylation reactions, enabling the creation of derivatives with enhanced biological activity.

In terms of pharmacological applications, 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine has been explored for its potential as a lead compound in drug design. Its structure resembles certain approved drugs that target G-protein coupled receptors (GPCRs), suggesting that it may exhibit similar binding affinities or functional activities. Ongoing research is focused on optimizing its bioavailability and minimizing potential off-target effects to enhance its therapeutic potential.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps often include nucleophilic aromatic substitution or coupling reactions that exploit the reactivity of the pyridine ring and amino group. Innovations in catalytic methods and green chemistry practices are being integrated into these syntheses to improve efficiency and reduce environmental impact.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecule's conformational dynamics and stability under various conditions, which are critical for understanding its behavior in different chemical environments.

In conclusion, 2-(3,5-Dimethoxypyridin-4-yl)-2-methylpropan-1-amine (CAS No. 2229158-96-5) stands out as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical chemistry, positions it as a valuable tool for researchers seeking to develop novel compounds with tailored properties.